molecular formula C9H5Cl2FN2O B8609273 5-(5-Chloro-2-fluoro-phenyl)-3-chloromethyl-[1,2,4]oxadiazole

5-(5-Chloro-2-fluoro-phenyl)-3-chloromethyl-[1,2,4]oxadiazole

Cat. No. B8609273
M. Wt: 247.05 g/mol
InChI Key: YGEDNRXHGQJYQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(5-Chloro-2-fluoro-phenyl)-3-chloromethyl-[1,2,4]oxadiazole is a useful research compound. Its molecular formula is C9H5Cl2FN2O and its molecular weight is 247.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(5-Chloro-2-fluoro-phenyl)-3-chloromethyl-[1,2,4]oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(5-Chloro-2-fluoro-phenyl)-3-chloromethyl-[1,2,4]oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H5Cl2FN2O

Molecular Weight

247.05 g/mol

IUPAC Name

5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole

InChI

InChI=1S/C9H5Cl2FN2O/c10-4-8-13-9(15-14-8)6-3-5(11)1-2-7(6)12/h1-3H,4H2

InChI Key

YGEDNRXHGQJYQE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)C2=NC(=NO2)CCl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The acyclic intermediate was prepared from 2-fluoro-5-chlorobenzoic acid (550 mg, 3.15 mmol), EDCI (665 mg, 3.47 mmol), HOBT (469 mg, 3.47 mmol) and 2-chloro-N-hydroxy-acetamidine (377 mg, 3.47 mmol) in DMF (10 mL). To effect cyclization to oxadiazole, DMF (15 mL) was added to the intermediate residue and the mixture was heated for 1 hour. The product was purified by flash column chromatography using 10% ethyl acetate in hexane afforded the title compound (438 mg, 56% yield over 2 steps, white solid). 1H NMR (CDCl3) δ (ppm): 8.16 (m, 1H), 7.58 (m, 1H), 7.29 (m, 1H), 4.72 (s, 3H).
Quantity
550 mg
Type
reactant
Reaction Step One
Name
Quantity
665 mg
Type
reactant
Reaction Step One
Name
Quantity
469 mg
Type
reactant
Reaction Step One
Quantity
377 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Two
Yield
56%

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